Cas no 2580225-65-4 (5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid)

• Product Name: 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid
• CAS No: 2580225-65-4
• MF: C₁₃H₁₃BrF₃NO₄
• MW: 384.145833730698
• CID: 5660830
• PubChem ID: 165889099
• Update Time: 2025-06-07

5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)benzoic acid
• 2580225-65-4
• EN300-27726357
• 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid

• Inchi： 1S/C13H13BrF3NO4/c1-12(2,3)22-11(21)18-9-7(10(19)20)4-6(14)5-8(9)13(15,16)17/h4-5H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： QJDDRJSUPCQQGR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C(F)(F)F)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 382.99800g/mol
• Monoisotopic Mass: 382.99800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid

Recent Advances in the Synthesis and Applications of 5-Bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid (CAS: 2580225-65-4)

In recent years, the compound 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid (CAS: 2580225-65-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The tert-butoxycarbonyl (Boc) protecting group further enhances its utility in peptide coupling reactions and other synthetic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromo and trifluoromethyl groups play a critical role in enhancing the binding affinity of the resulting inhibitors to the target protein. The study also highlighted the compound's stability under various reaction conditions, making it a reliable building block for further derivatization. These findings underscore the potential of this molecule in the development of next-generation kinase inhibitors for autoimmune diseases and cancers.

Another significant advancement was reported in Organic Letters (2022), where a team of chemists developed a streamlined synthetic route for 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid. The new method employs a palladium-catalyzed coupling reaction, which significantly improves the yield and reduces the number of synthetic steps compared to traditional approaches. This innovation not only enhances the accessibility of the compound for research purposes but also reduces production costs, paving the way for its broader application in drug discovery programs.

In addition to its role in kinase inhibitor development, recent research has explored the potential of 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid in the design of positron emission tomography (PET) tracers. A study published in ACS Chemical Biology (2023) demonstrated that the compound's trifluoromethyl group can be readily replaced with fluorine-18, a radioactive isotope used in PET imaging. This modification allows for the creation of highly specific tracers targeting cancer biomarkers, offering new opportunities for non-invasive diagnostics and personalized medicine.

Despite these promising developments, challenges remain in the large-scale production and purification of 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid. A recent review in Chemical Reviews (2023) highlighted the need for more efficient purification techniques to remove trace impurities that may affect downstream applications. Additionally, further studies are required to fully elucidate the compound's metabolic stability and toxicity profile, particularly in the context of in vivo applications.

In conclusion, 5-bromo-2-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)benzoic acid (CAS: 2580225-65-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and versatility make it an attractive intermediate for the development of novel therapeutics and diagnostic agents. Ongoing research efforts are expected to further expand its applications and address current limitations, solidifying its position as a key player in drug discovery and development.